Cas no 599179-03-0 (Vicriviroc maleate)

Vicriviroc maleate is a small-molecule antagonist of the CCR5 chemokine receptor, which plays a critical role in HIV-1 viral entry into host cells. As a maleate salt formulation, it exhibits improved solubility and bioavailability compared to its free base counterpart. The compound demonstrates high selectivity for CCR5 over other chemokine receptors, minimizing off-target effects. Its mechanism of action involves allosteric inhibition of the CCR5 receptor, effectively blocking the gp120-mediated fusion process. Vicriviroc maleate has shown potent antiviral activity against R5-tropic HIV-1 strains in clinical studies, with a favorable resistance profile when used in combination therapies. The maleate salt form enhances the compound's physicochemical properties, contributing to more consistent pharmacokinetic performance. Its molecular structure allows for penetration into sanctuary sites, including the central nervous system, addressing a key challenge in HIV treatment.
Vicriviroc maleate structure
Vicriviroc maleate structure
Product Name:Vicriviroc maleate
CAS No:599179-03-0
MF:C32H42F3N5O6
MW:649.700998783112
MDL:MFCD09833218
CID:836651
PubChem ID:6451165
Update Time:2025-07-02

Vicriviroc maleate Chemical and Physical Properties

Names and Identifiers

    • SCH 417690
    • vicriviroc maleate
    • SCH-D
    • Vicriviroc maleate [USAN]
    • but-2-enedioic acid
    • (4,6-dimethylpyrimidin-5-yl)-[4-[(3S)-4-[(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl]-3-methyl-piperazin-1-yl]-4-methyl-1-piperidyl]methanone
    • 5-({4-[(3S)-4-{(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl}-3-methylpiperazin-1-yl]-4-methylpiperidin-1-yl}carbonyl)-4,6-dimethylpyrimidine (2Z)-but-2-enedioate
    • Sch-417690
    • Unii-ep3qg127N9
    • vicriviroc Maleate salt
    • VICRIVIROC MALEATE: SCH-D
    • 1-[(4,6-Dimethyl-5-pyrimidinyl)carbonyl]-4-[(3S)-4-[(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl]-3-methyl-1-piperazinyl]-4-methylpiperidine (2Z)-2-butenedioate
    • D06297
    • C32H42F3N5O6
    • Sch417690
    • CHEMBL2107384
    • Vicriviroc (maleate)
    • DTXCID5028582
    • Piperidine, 1-((4,6-dimethyl-5-pyrididinyl)carbonyl)-4-((3S)-4-((1R)-2-methoxy-1-(4-(trifluoromethyl)phenyl)ethyl)-3-methyl-1-piperazinyl)-4-methyl-, (2Z)-2-butenedioate (2:1)
    • VICRIVIROC MALEATE [MI]
    • HY-17377
    • 599179-03-0 (maleate)
    • Q27277288
    • (4,6-Dimethylpyrimidin-5-yl){4-[(3S)-4-{(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl}-3-methylpiperazin-1-yl]-4-methylpiperidin-1-yl}methanone (2Z)-but-2-enedioate (1:1)
    • 599179-03-0
    • EP3QG127N9
    • (Z)-but-2-enedioic acid;(4,6-dimethylpyrimidin-5-yl)-[4-[(3S)-4-[(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl]-3-methylpiperazin-1-yl]-4-methylpiperidin-1-yl]methanone
    • Vicriviroc maleate (USAN)
    • GXINKQQWHLIBJA-UCIBKFKQSA-N
    • 1-((4,6-Dimethyl-5-pyrimidinyl)carbonyl)-4-(4-(2-methoxy-4-(trifluoromethyl)phenyl)ethyl-3-methyl-1-piperazinyl)-4-methylpiperidine
    • J-690330
    • (4,6-dimethylpyrimidin-5-yl)(4-((S)-4-((R)-2-methoxy-1-(4-(trifluoromethyl)phenyl)ethyl)-3-methylpiperazin-1-yl)-4-methylpiperidin-1-yl)methanonemaleate
    • 1-((4,6-Dimethylpyrimidin-5-yl)carbonyl)-4-((3S)-4-((1R)-2-methoxy-1-(4-(trifluoromethyl)phenyl)ethyl)-3-methylpiperazin-1-yl)-4-methylpiperidine (2Z)-but-2-enedioate
    • (4,6-dimethylpyrimidin-5-yl)(4-((S)-4-((R)-2-methoxy-1-(4-(trifluoromethyl)phenyl)ethyl)-3-methylpiperazin-1-yl)-4-methylpiperidin-1-yl)methanone maleate
    • Vicriviroc maleate(Sch-417690)?
    • 1-[(4,6-dimethyl-5-pyrimidinyl)carbonyl]-4-[(3S)-4-[(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl]-3-methyl-1-piperazinyl]-4-methyl-piperidine (2Z)-2-butenedioate (1:1)
    • MS-30958
    • F84875
    • EX-A4709
    • AKOS015924409
    • SCH-417690 maleate
    • SCH-D maleate
    • Vicriviroc maleate
    • MDL: MFCD09833218
    • Inchi: 1S/C28H38F3N5O2.C4H4O4/c1-19-16-35(14-15-36(19)24(17-38-5)22-6-8-23(9-7-22)28(29,30)31)27(4)10-12-34(13-11-27)26(37)25-20(2)32-18-33-21(25)3;5-3(6)1-2-4(7)8/h6-9,18-19,24H,10-17H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t19-,24-;/m0./s1
    • InChI Key: GXINKQQWHLIBJA-UCIBKFKQSA-N
    • SMILES: FC(C1C=CC(=CC=1)[C@H](COC)N1CCN(C[C@@H]1C)C1(C)CCN(C(C2=C(C)N=CN=C2C)=O)CC1)(F)F.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 649.30900
  • Monoisotopic Mass: 649.308719
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 892
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136

Experimental Properties

  • Boiling Point: 608.1°Cat760mmHg
  • Flash Point: 608.1°Cat760mmHg
  • PSA: 136.40000
  • LogP: 4.02620

Vicriviroc maleate Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Vicriviroc maleate Pricemore >>

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Additional information on Vicriviroc maleate

Introduction to Vicriviroc Maleate (CAS No: 599179-03-0)

Vicriviroc maleate, chemically designated as (R)-N-(2,4-dichlorophenyl)-N-[(1S)-1-hydroxy-3-[(4-methylpiperazin-1-yl)methylidene]propyl]-4-pyridinecarboxamide maleate (1:1), is a significant compound in the realm of pharmaceutical chemistry. Its CAS number, 599179-03-0, uniquely identifies it in scientific literature and databases, underscoring its distinct molecular structure and properties. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of Vicriviroc maleate incorporates several key functional groups that contribute to its pharmacological profile. The presence of a pyridine ring, a piperazine moiety, and a chiral center at the propyl side chain suggests a complex interplay of interactions with biological targets. These structural features are critical in determining its binding affinity, solubility, and metabolic stability—factors that are paramount in drug design and optimization.

In recent years, there has been growing interest in developing inhibitors targeting viral proteases, particularly those involved in the replication of RNA viruses. Vicriviroc maleate has been explored as a potential candidate in this context. Its mechanism of action is believed to involve the inhibition of viral proteases, thereby disrupting the viral life cycle. This approach has shown promise in preclinical studies, where Vicriviroc maleate demonstrated efficacy against certain viral strains.

The synthesis of Vicriviroc maleate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chiral center in the propyl side chain must be accurately constructed to ensure the desired enantiomeric purity, which is crucial for its pharmacological activity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve this goal.

One of the notable aspects of Vicriviroc maleate is its solubility profile. The maleate salt form enhances its solubility in water, making it more amenable for formulation into injectable or oral dosage forms. This property is particularly important for drug delivery systems, as it ensures better bioavailability and patient compliance.

Recent research has also highlighted the importance of understanding the metabolic pathways involved in the degradation of Vicriviroc maleate. Studies using computational modeling and experimental techniques have provided insights into how the compound is processed by the body. This information is vital for predicting potential side effects and optimizing dosing regimens.

The pharmacokinetic properties of Vicriviroc maleate have been extensively studied in both preclinical models and early-phase clinical trials. These studies have revealed that the compound exhibits a reasonable half-life, allowing for once-daily dosing regimens. Additionally, its low systemic clearance suggests that it may require less frequent administration compared to other antiviral agents.

In terms of safety profile, Vicriviroc maleate has shown a generally favorable tolerability profile in clinical trials. However, as with any pharmaceutical compound, there are potential adverse effects that need to be monitored closely. Common side effects include gastrointestinal disturbances and mild central nervous system effects. Long-term studies are ongoing to fully characterize its safety profile.

The development of Vicriviroc maleate represents an example of how targeted drug design can lead to novel therapeutic interventions. By leveraging structural biology and computational chemistry, researchers have been able to design molecules that specifically interact with viral targets. This approach not only enhances efficacy but also reduces the likelihood of resistance development.

Future directions for research on Vicriviroc maleate include exploring its potential use in combination therapies with other antiviral agents. Such combinations could provide synergistic effects, improving treatment outcomes for patients infected with RNA viruses. Additionally, investigating its activity against other viral targets beyond proteases may open up new avenues for therapeutic applications.

The regulatory landscape for Vicriviroc maleate is another critical aspect that influences its development and commercialization. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring that it meets safety and efficacy standards before being approved for clinical use. Regulatory submissions typically involve submitting comprehensive data on synthesis, pharmacology, toxicology, and manufacturing processes.

In conclusion,Vicriviroc maleate (CAS No: 599179-03-0) is a promising compound with significant potential in the field of antiviral therapy. Its unique molecular structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications,Vicriviroc maleate may play a crucial role in addressing challenges posed by RNA viruses.

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